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Compound of Interest

Compound Name: (E)-CHBO4

Cat. No.: B15611664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(E)-CHBO4, a chalcone-based oxime derivative, is a potent and selective inhibitor of

monoamine oxidase B (MAO-B) with an IC50 value of 0.023 µM. Its inhibitory action on MAO-B

makes it a valuable research tool for studies related to neurodegenerative diseases,

particularly Parkinson's disease, where the breakdown of dopamine by MAO-B is a key factor.

These application notes provide a detailed protocol for the preparation of (E)-CHBO4 solutions

for in vitro experimental use.

Data Presentation
Property Value Reference

Chemical Name

(E)-1-(4-bromophenyl)-3-(4-

fluorophenyl)prop-2-en-1-one

oxime

Molecular Formula C15H11BrFNO

Molecular Weight 320.16 g/mol

IC50 (MAO-B) 0.023 µM [1]

Storage of Stock Solution
-20°C for up to 1 month; -80°C

for up to 6 months
[1]
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (E)-CHBO4 in dimethyl

sulfoxide (DMSO). Chalcone derivatives are often soluble in DMSO, which is a versatile solvent

for in vitro studies.

Materials:

(E)-CHBO4 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL)

Vortex mixer

Calibrated micropipettes and sterile tips

Analytical balance

Procedure:

Calculate the required mass of (E)-CHBO4:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 320.16 g/mol = 3.2016 mg

Weighing the (E)-CHBO4 powder:

Carefully weigh out approximately 3.2 mg of (E)-CHBO4 powder using an analytical

balance and place it into a sterile 1.5 mL microcentrifuge tube.

Dissolving in DMSO:
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Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the (E)-
CHBO4 powder.

Vortex the tube thoroughly for 1-2 minutes until the powder is completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 µL) to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months)[1].

Preparation of Working Solutions for Cell Culture
Experiments
This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

solutions for treating cells in culture.

Materials:

10 mM (E)-CHBO4 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or conical tubes

Calibrated micropipettes and sterile tips

Procedure:

Determine the final desired concentration:

For example, to prepare a working solution with a final concentration of 10 µM in a total

volume of 1 mL of cell culture medium.

Serial Dilution:
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It is recommended to perform a serial dilution to achieve a low micromolar concentration

accurately.

Step 1: Intermediate Dilution (e.g., 1 mM): Dilute the 10 mM stock solution 1:10 by adding

10 µL of the stock to 90 µL of sterile cell culture medium. Mix well.

Step 2: Final Working Solution (e.g., 10 µM): Dilute the 1 mM intermediate solution 1:100

by adding 10 µL of the 1 mM solution to 990 µL of cell culture medium. Mix gently by

pipetting.

Vehicle Control:

It is crucial to prepare a vehicle control containing the same final concentration of DMSO

as the highest concentration of (E)-CHBO4 used in your experiment. This will account for

any effects of the solvent on the cells.

Application to Cells:

Add the appropriate volume of the final working solution to your cell culture wells to

achieve the desired final concentration.

Mandatory Visualization
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Caption: Signaling pathway of MAO-B inhibition by (E)-CHBO4.
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Caption: Experimental workflow for (E)-CHBO4 solution preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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